Cas no 10603-50-6 (1-Methyl-pyrrolidine-3-carbonitrile)

1-Methyl-pyrrolidine-3-carbonitrile is a versatile heterocyclic compound featuring a pyrrolidine backbone substituted with a nitrile group at the 3-position and a methyl group at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical synthesis and organic chemistry, particularly as a building block for more complex molecules. The nitrile functionality offers potential for further derivatization, enabling transformations into amines, acids, or heterocycles. Its pyrrolidine core contributes to conformational rigidity, which can be advantageous in drug design. The compound is typically handled under standard laboratory conditions, though precautions should be taken due to the nitrile group’s potential toxicity. Suitable for research and industrial-scale processes requiring precise nitrogen-containing intermediates.
1-Methyl-pyrrolidine-3-carbonitrile structure
10603-50-6 structure
Product Name:1-Methyl-pyrrolidine-3-carbonitrile
CAS No:10603-50-6
MF:C6H10N2
MW:110.157001018524
MDL:MFCD11227243
CID:1169207
PubChem ID:10866285
Update Time:2025-10-22

1-Methyl-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-methylpyrrolidine-3-carbonitrile
    • 1-methyl-pyrrolidine-3-carbonitrile
    • KB-118355
    • 3-cyano-1-methylpyrrolidine
    • AG-C-82172
    • (1-Methyl-3-pyrrolidine)carbonitrile
    • N-methyl-3-cyanopyrrolidine
    • SureCN2760288
    • CTK0D7311
    • 1-Methyl-3-cyano-pyrrolidin
    • 3-cyano-N-methylpyrrolidine
    • 1-Methyl-3-cyan-pyrrolidin
    • 3-Pyrrolidinecarbonitrile, 1-methyl-
    • 10603-50-6
    • EN300-303899
    • MFCD11227243
    • W-204597
    • AKOS012276103
    • DTXSID70446294
    • CS-0215866
    • Z1065764146
    • SCHEMBL2760288
    • QXYSYYCPALRMRV-UHFFFAOYSA-N
    • AS-5521
    • 1-Methyl-pyrrolidine-3-carbonitrile
    • MDL: MFCD11227243
    • Inchi: 1S/C6H10N2/c1-8-3-2-6(4-7)5-8/h6H,2-3,5H2,1H3
    • InChI Key: QXYSYYCPALRMRV-UHFFFAOYSA-N
    • SMILES: N1(C)CCC(C#N)C1

Computed Properties

  • Exact Mass: 110.084398327g/mol
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 27Ų

1-Methyl-pyrrolidine-3-carbonitrile Pricemore >>

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